Cas no 2580113-49-9 (rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid)

• Product Name: rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid
• CAS No: 2580113-49-9
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 5604531
• PubChem ID: 165890922
• Update Time: 2025-07-23

rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,8aR)-1-[(benzyloxy)carbonyl]-decahydroquinoline-4a-carboxylic acid
• 2580113-49-9
• EN300-27729033
• rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid

• Inchi： 1S/C18H23NO4/c20-16(21)18-10-5-4-9-15(18)19(12-6-11-18)17(22)23-13-14-7-2-1-3-8-14/h1-3,7-8,15H,4-6,9-13H2,(H,20,21)/t15-,18-/m0/s1
• InChI Key： COUFNQRPPWKZSY-YJBOKZPZSA-N
• SMILES： OC([C@@]12CCCN(C(=O)OCC3C=CC=CC=3)[C@H]1CCCC2)=O

Computed Properties

• Exact Mass: 317.16270821g/mol
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid

Introduction to Rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic Acid (CAS No. 2580113-49-9)

Rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid, a compound with the CAS number 2580113-49-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecule, characterized by its complex stereochemistry and functional groups, has garnered considerable attention for its potential applications in drug discovery and molecular research.

The structural framework of Rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid is built upon a decahydroquinoline core, which is a well-documented scaffold in pharmaceutical chemistry. The presence of multiple stereocenters, specifically at the 4a and 8a positions, underscores the compound's chiral nature and its potential for enantioselective interactions. These stereochemical features are critical in determining the biological activity and selectivity of the molecule.

In recent years, there has been a growing interest in decahydroquinoline derivatives due to their diverse pharmacological properties. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The benzyloxy carbonyl group at the 1-position of the molecule not only enhances its stability but also serves as a protective group in synthetic chemistry, allowing for further functionalization and derivatization.

One of the most compelling aspects of Rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid is its potential as a building block for more complex drug candidates. The decahydroquinoline core can be modified at various positions to introduce additional pharmacophores or to optimize pharmacokinetic properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety of pharmaceutical compounds. The specific stereoconfiguration of Rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid has been carefully characterized through advanced spectroscopic techniques such as X-ray crystallography and NMR spectroscopy. These studies have provided valuable insights into the three-dimensional structure of the molecule and have confirmed its stereochemical integrity.

The benzyloxy carbonyl group at the 1-position also plays a crucial role in modulating the reactivity of the molecule. This group can be selectively removed under specific conditions, allowing for further functionalization at other positions on the decahydroquinoline core. This property makes it an invaluable intermediate in synthetic chemistry and drug development pipelines.

In addition to its synthetic utility, Rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid has shown promising preliminary biological activity. Early studies have indicated that derivatives of this compound may exhibit potent effects against certain disease targets. These findings have spurred further research into exploring its potential as a lead compound or as a component in combination therapies.

The development of new synthetic methodologies for constructing complex molecules like Rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid is an ongoing area of research. Advances in catalytic asymmetric synthesis have enabled more efficient and scalable production of these molecules, reducing costs and improving accessibility for further investigation. These advancements are crucial for accelerating drug discovery efforts and bringing new therapies to market.

The future prospects for Rac-(4aR,8aR)-1-(benzyloxy)carbonyl-decahydroquinoline-4a-carboxylic acid are vast. As our understanding of its structure-activity relationships continues to grow, so too will its potential applications in medicine. The compound's unique combination of stereochemical complexity and functional diversity makes it a promising candidate for further exploration in both academic research and industrial drug development.